Cas no 1415143-98-4 (tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate
• CAS No: 1415143-98-4
• MF: C₁₇H₂₀BrN₃O₃
• MW: 394.263003349304
• CID: 5619876
• PubChem ID: 67224084
• Update Time: 2025-05-20

tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidine-1-carboxylate
• SCHEMBL1951889
• 1415143-98-4
• EN300-28302912
• tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate

• Inchi： 1S/C17H20BrN3O3/c1-17(2,3)23-16(22)21-10-4-5-13(21)15-19-14(20-24-15)11-6-8-12(18)9-7-11/h6-9,13H,4-5,10H2,1-3H3
• InChI Key： ICKPVOJATXYNRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C2CCCN2C(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 393.06880g/mol
• Monoisotopic Mass: 393.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate (CAS No. 1415143-98-4)

In the realm of organic chemistry and pharmaceutical research, tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate (CAS No. 1415143-98-4) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-oxadiazole and pyrrolidine moieties, is widely utilized in drug discovery and material science. Its structural complexity and functional versatility make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's 4-bromophenyl group enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations. Researchers frequently explore its potential in medicinal chemistry, where its scaffold serves as a cornerstone for designing novel therapeutics targeting inflammation and metabolic disorders. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, a critical focus in modern drug development.

From a synthetic perspective, tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate is often prepared via cyclization reactions involving amidoxime intermediates. Its Boc (tert-butoxycarbonyl) protecting group offers stability during multi-step syntheses, a feature highly valued in peptide and heterocycle chemistry. The compound's CAS No. 1415143-98-4 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended due to its brominated aromatic component. The compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial-scale applications. Innovations in green chemistry have further spurred interest in optimizing its synthesis to reduce waste and energy consumption.

In the context of AI-driven drug discovery, this compound's structural features align with trends in machine learning-assisted molecular design. Its oxadiazole ring is a recurring motif in cheminformatics datasets, often analyzed for hydrogen-bonding capacity and lipophilicity. Such properties are critical for virtual screening campaigns, where researchers prioritize compounds with balanced polarity and solubility.

Market-wise, the demand for tert-butyl 2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate correlates with advancements in personalized medicine. Its derivatives are investigated for targeted therapies, particularly in oncology and neurodegenerative diseases. Patent analyses reveal growing IP activity around related heterocyclic compounds, underscoring its commercial potential.

For analytical chemists, techniques like HPLC and LC-MS are essential for characterizing this compound's purity. The 4-bromophenyl moiety provides a distinct UV signature, facilitating quantification. Regulatory compliance, including REACH and GMP standards, further ensures its safe application in research and production.

Future directions may explore its utility in bioconjugation or as a fluorescent probe, leveraging its aromatic system. As the scientific community prioritizes sustainable synthesis, catalytic methods for constructing its 1,2,4-oxadiazole core will likely gain traction. With its multifaceted applications, CAS No. 1415143-98-4 remains a pivotal entity in both academic and industrial chemistry.